Cas no 5659-33-6 (Quinoline, 2-phenyl-, 1-oxide)

Quinoline, 2-phenyl-, 1-oxide structure
Quinoline, 2-phenyl-, 1-oxide structure
Product Name:Quinoline, 2-phenyl-, 1-oxide
CAS No:5659-33-6
MF:C15H11NO
MW:221.253943681717
CID:348437
PubChem ID:613309
Update Time:2025-04-19

Quinoline, 2-phenyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2-phenyl-, 1-oxide
    • 1-oxido-2-phenylquinolin-1-ium
    • 2-Phenylquinoline 1-oxide
    • 5659-33-6
    • DTXSID00346576
    • SCHEMBL8980498
    • Inchi: 1S/C15H11NO/c17-16-14-9-5-4-8-13(14)10-11-15(16)12-6-2-1-3-7-12/h1-11H
    • InChI Key: LTYUNJZDGCMBDN-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C(=CC=C2C=CC=CC=12)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 221.08413
  • Monoisotopic Mass: 221.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 25.5Ų

Experimental Properties

  • PSA: 26.94
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